Cas no 1781318-58-8 (4-(1-(Tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)piperidine)

• Product Name: 4-(1-(Tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)piperidine
• CAS No: 1781318-58-8
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 5041936
• Update Time: 2025-06-08

4-(1-(Tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)piperidine
• 4-[1-(oxolan-3-yl)pyrazol-4-yl]piperidine
• 4-(1-(Tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)piperidine

• Inchi： 1S/C12H19N3O/c1-4-13-5-2-10(1)11-7-14-15(8-11)12-3-6-16-9-12/h7-8,10,12-13H,1-6,9H2
• InChI Key： PYRQJCBVFZMBFN-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N1C=C(C=N1)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 0.3
• Topological Polar Surface Area: 39.1

Additional information on 4-(1-(Tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)piperidine

Comprehensive Overview of 4-(1-(Tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)piperidine (CAS No. 1781318-58-8)

4-(1-(Tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)piperidine (CAS No. 1781318-58-8) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a tetrahydrofuran ring and a piperidine moiety, making it a valuable intermediate in drug discovery and development. Its pyrazole core is particularly noteworthy, as pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The growing interest in 4-(1-(Tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)piperidine is driven by its potential applications in medicinal chemistry. Researchers are exploring its role as a kinase inhibitor, a class of compounds that have revolutionized treatments for diseases like cancer and autoimmune disorders. With the rise of personalized medicine and targeted therapies, this compound's structural versatility positions it as a promising candidate for further investigation. Its CAS number 1781318-58-8 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the compound's tetrahydrofuran-3-yl group introduces stereochemical complexity, which is a hot topic in modern drug design. The demand for chiral building blocks has surged, as enantioselective synthesis becomes critical for developing safer and more effective pharmaceuticals. This aligns with the broader trend of green chemistry, where researchers prioritize efficient, sustainable synthetic routes. The compound's piperidine component further enhances its utility, as piperidine derivatives are prevalent in FDA-approved drugs, including analgesics and antipsychotics.

In the context of drug discovery, 4-(1-(Tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)piperidine is often discussed alongside high-throughput screening (HTS) and fragment-based drug design. These methodologies are pivotal in identifying novel therapeutic agents, and this compound's scaffold offers a rich platform for derivatization. Its logP and solubility profiles are also of interest, as these physicochemical properties directly impact a drug's bioavailability and pharmacokinetics—key considerations in the era of computational chemistry and AI-driven drug development.

Beyond pharmaceuticals, CAS 1781318-58-8 has potential applications in agrochemicals and material science. The pyrazole ring system is a common motif in herbicides and fungicides, while the tetrahydrofuran moiety could contribute to the development of advanced polymers. This multidisciplinary relevance makes the compound a subject of interest across industries, further driving its visibility in scientific literature and commercial catalogs.

As the scientific community continues to explore 4-(1-(Tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)piperidine, its synthetic protocols and scalability remain critical discussion points. Optimizing its production to meet the demands of preclinical studies and clinical trials is a priority, especially with the increasing focus on cost-effective manufacturing in the pharmaceutical sector. The compound's journey from bench to market exemplifies the challenges and opportunities in modern chemical innovation.